Cas no 2034605-33-7 (5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine)

• Product Name: 5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine
• CAS No: 2034605-33-7
• MF: C₁₃H₁₆FN₅
• MW: 261.298045158386
• CID: 6231933
• PubChem ID: 121020706
• Update Time: 2025-08-03

5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine
• AKOS026703279
• 5-fluoro-2-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)pyrimidine
• 2034605-33-7
• F6543-1496
• 5-fluoro-2-[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]pyrimidine
• 5-fluoro-2-[4-(1-methylpyrazol-3-yl)piperidin-1-yl]pyrimidine

• Inchi： 1S/C13H16FN5/c1-18-5-4-12(17-18)10-2-6-19(7-3-10)13-15-8-11(14)9-16-13/h4-5,8-10H,2-3,6-7H2,1H3
• InChI Key： OOHQVGQBVWKESU-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)N1CCC(C2C=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 261.13897369g/mol
• Monoisotopic Mass: 261.13897369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.8Ų

Additional information on 5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine

Comprehensive Overview of 5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine (CAS No. 2034605-33-7)

5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine (CAS No. 2034605-33-7) is a fluorinated pyrimidine derivative with a unique structural framework, combining a piperidine ring and a methylpyrazole moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of the 5-fluoro group enhances its metabolic stability and binding affinity, making it a promising candidate for drug discovery programs targeting kinase inhibition and other therapeutic applications.

In recent years, the demand for fluorinated heterocycles like 5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine has surged, driven by their role in optimizing drug-like properties such as lipophilicity and bioavailability. Researchers frequently search for "fluoropyrimidine derivatives in drug design" or "piperidine-based kinase inhibitors," reflecting the compound's relevance in modern medicinal chemistry. Its structural features align with trends in fragment-based drug discovery (FBDD) and precision medicine, where tailored molecular interactions are critical.

The synthesis of 5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine typically involves multi-step organic transformations, including nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. These methods are frequently queried in search engines, with terms like "HPLC analysis of fluorinated pyrimidines" or "NMR characterization of piperidine derivatives," underscoring the compound's technical complexity.

Beyond pharmaceuticals, 5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine has potential applications in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-withdrawing fluorine atom make it a candidate for optoelectronic devices, a topic gaining traction in searches like "fluoropyrimidines in OLEDs." This interdisciplinary appeal highlights the compound's versatility.

From a regulatory perspective, CAS No. 2034605-33-7 is not classified as hazardous, aligning with global safety standards. However, researchers must adhere to Good Laboratory Practices (GLP) when handling it. Common queries such as "safety data sheet for 5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine" indicate user interest in its safe application. The compound's stability under ambient conditions further supports its utility in industrial and academic settings.

In conclusion, 5-fluoro-2-4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylpyrimidine represents a compelling case study in the convergence of medicinal chemistry and materials science. Its fluoropyrimidine core and piperidine-pyrazole hybrid structure offer rich opportunities for innovation, resonating with trending topics like "AI-driven molecular design" and "sustainable fluorination methods." As research progresses, this compound is poised to play a pivotal role in next-generation therapeutics and advanced materials.